Cortisol 21-Benzoate
Cortisol 21-Benzoate
Brand Name:
Vulcanchem
CAS No.:
74669-84-4
VCID:
VC0142374
InChI:
InChI=1S/C28H34O6/c1-26-12-10-19(29)14-18(26)8-9-20-21-11-13-28(33,27(21,2)15-22(30)24(20)26)23(31)16-34-25(32)17-6-4-3-5-7-17/h3-7,14,20-22,24,30,33H,8-13,15-16H2,1-2H3/t20-,21-,22-,24+,26-,27-,28-/m0/s1
SMILES:
CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COC(=O)C5=CC=CC=C5)O)C)O
Molecular Formula:
C28H34O6
Molecular Weight:
466.574
Cortisol 21-Benzoate
CAS No.: 74669-84-4
Cat. No.: VC0142374
Molecular Formula: C28H34O6
Molecular Weight: 466.574
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 74669-84-4 |
|---|---|
| Molecular Formula | C28H34O6 |
| Molecular Weight | 466.574 |
| IUPAC Name | [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] benzoate |
| Standard InChI | InChI=1S/C28H34O6/c1-26-12-10-19(29)14-18(26)8-9-20-21-11-13-28(33,27(21,2)15-22(30)24(20)26)23(31)16-34-25(32)17-6-4-3-5-7-17/h3-7,14,20-22,24,30,33H,8-13,15-16H2,1-2H3/t20-,21-,22-,24+,26-,27-,28-/m0/s1 |
| Standard InChI Key | XHRJCMVVIQIIGO-YGZHYJPASA-N |
| SMILES | CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COC(=O)C5=CC=CC=C5)O)C)O |
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